Cas no 1214324-49-8 (3-(3-Fluorophenyl)-5-methoxybenzoic acid)

3-(3-Fluorophenyl)-5-methoxybenzoic acid structure
1214324-49-8 structure
Product Name:3-(3-Fluorophenyl)-5-methoxybenzoic acid
CAS No:1214324-49-8
MF:C14H11FO3
MW:246.233747720718
MDL:MFCD14699836
CID:1038977
PubChem ID:46312922
Update Time:2025-04-20

3-(3-Fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Fluoro-5-methoxy-[1,1'-biphenyl]-3-carboxylic acid
    • 3-(3-fluorophenyl)-5-methoxybenzoic acid
    • BS-20916
    • 3-(3-Fluorophenyl)-5-methoxy-benzoic acid
    • DB-182674
    • [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-methoxy-
    • BHRXHGVZOOKSKJ-UHFFFAOYSA-N
    • 3'-Fluoro-5-methoxy-[1,1'-biphenyl]-3-carboxylicacid
    • SCHEMBL14784048
    • DTXSID20673391
    • 1214324-49-8
    • MFCD14699836
    • 3/'-Fluoro-5-Methoxy-[1,1/'-biphenyl]-3-carboxylic acid
    • 3'-Fluoro-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
    • 3-(3-Fluorophenyl)-5-methoxybenzoic acid
    • MDL: MFCD14699836
    • Inchi: 1S/C14H11FO3/c1-18-13-7-10(5-11(8-13)14(16)17)9-3-2-4-12(15)6-9/h2-8H,1H3,(H,16,17)
    • InChI Key: BHRXHGVZOOKSKJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

  • Exact Mass: 246.06900
  • Monoisotopic Mass: 246.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 418.1±35.0 °C at 760 mmHg
  • Flash Point: 206.7±25.9 °C
  • PSA: 46.53000
  • LogP: 3.19950
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-Fluorophenyl)-5-methoxybenzoic acid Security Information

3-(3-Fluorophenyl)-5-methoxybenzoic acid Pricemore >>

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abcr
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abcr
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3-(3-Fluorophenyl)-5-methoxybenzoic acid Production Method

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